Cas no 2138585-84-7 (3-propoxyoxolane-3-carboxylic acid)

• Product Name: 3-propoxyoxolane-3-carboxylic acid
• CAS No: 2138585-84-7
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 6425405
• PubChem ID: 165871939
• Update Time: 2025-10-30

3-propoxyoxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-propoxyoxolane-3-carboxylic acid
• 2138585-84-7
• EN300-1143770

• Inchi： 1S/C8H14O4/c1-2-4-12-8(7(9)10)3-5-11-6-8/h2-6H2,1H3,(H,9,10)
• InChI Key： SENZKIXMCCYRPS-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)OCCC

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-propoxyoxolane-3-carboxylic acid

3-Propoxyoxolane-3-Carboxylic Acid (CAS No. 2138585-84-7): An Emerging Compound in Pharmaceutical Research

3-Propoxyoxolane-3-carboxylic acid (CAS No. 2138585-84-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its propoxy and carboxylic acid functionalities, exhibits a range of biological activities that make it a promising candidate for drug development.

The chemical structure of 3-propoxyoxolane-3-carboxylic acid consists of a five-membered oxolane ring with a propoxy substituent and a carboxylic acid group. The oxolane ring, also known as a tetrahydrofuran ring, is a common structural motif found in many natural products and synthetic compounds. The presence of the propoxy group imparts hydrophobic properties to the molecule, while the carboxylic acid group provides it with acidic and potentially bioactive characteristics.

Recent studies have highlighted the potential of 3-propoxyoxolane-3-carboxylic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-propoxyoxolane-3-carboxylic acid could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-propoxyoxolane-3-carboxylic acid has shown promise as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has indicated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a potential therapeutic agent for conditions characterized by oxidative stress.

The pharmacokinetic properties of 3-propoxyoxolane-3-carboxylic acid have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life that allows for once-daily dosing regimens.

To further explore the therapeutic potential of 3-propoxyoxolane-3-carboxylic acid, several preclinical studies are currently underway. These studies aim to evaluate the safety, efficacy, and mechanism of action of the compound in various disease models. Preliminary results have been promising, with the compound demonstrating significant therapeutic effects without major adverse side effects.

The synthesis of 3-propoxyoxolane-3-carboxylic acid has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including those involving ring-opening reactions of epoxides and subsequent functional group transformations. These synthetic methods are scalable and suitable for large-scale production, which is crucial for commercialization.

In conclusion, 3-propoxyoxolane-3-carboxylic acid (CAS No. 2138585-84-7) is an emerging compound with significant potential in pharmaceutical research. Its unique chemical structure, combined with its anti-inflammatory and antioxidant properties, makes it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its position as an important molecule in the field of medicinal chemistry.